Cas no 119189-32-1 (1,2-Benzenediol, 4-(4-phenylbutyl)-)

1,2-Benzenediol, 4-(4-phenylbutyl)- structure
119189-32-1 structure
Product Name:1,2-Benzenediol, 4-(4-phenylbutyl)-
CAS No:119189-32-1
MF:C16H18O2
MW:242.312924861908
CID:1209776
PubChem ID:15135539
Update Time:2025-04-20

1,2-Benzenediol, 4-(4-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, 4-(4-phenylbutyl)-
    • 4-(4-phenylbutyl)benzene-1,2-diol
    • CHEMBL442420
    • SCHEMBL2306276
    • DTXSID30568820
    • BDBM50212956
    • 119189-32-1
    • Inchi: 1S/C16H18O2/c17-15-11-10-14(12-16(15)18)9-5-4-8-13-6-2-1-3-7-13/h1-3,6-7,10-12,17-18H,4-5,8-9H2
    • InChI Key: PEMMCHVJDAVCMU-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(=C1)CCCCC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 242.13074
  • Monoisotopic Mass: 242.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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